Cas no 2305079-37-0 (5-endo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester)

• Product Name: 5-endo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
• CAS No: 2305079-37-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD31693631
• CID: 4778383
• Update Time: 2026-02-27

5-endo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 5-endo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester

• MDL： MFCD31693631
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-5-7-4-8(7)9(13)6-12/h7-9,13H,4-6H2,1-3H3
• InChI Key： YLHSUKDRBRKUDQ-UHFFFAOYSA-N
• SMILES： C12C(C1)C(O)CN(C(OC(C)(C)C)=O)C2

Additional information on 5-endo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester

Comprehensive Overview of 5-endo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester (CAS No. 2305079-37-0)

The compound 5-endo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester (CAS No. 2305079-37-0) is a structurally unique bicyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its aza-bicyclo scaffold is particularly noteworthy due to its potential applications in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents. The presence of both a hydroxy group and a tert-butyl ester moiety enhances its versatility as an intermediate in organic synthesis.

In recent years, the demand for 3-aza-bicyclo derivatives has surged, driven by their role in the development of novel pharmaceuticals. Researchers are increasingly exploring the 5-endo-Hydroxy variant for its stereochemical properties, which can influence the pharmacokinetics and pharmacodynamics of drug candidates. This compound’s CAS No. 2305079-37-0 is frequently searched in academic and industrial databases, reflecting its growing importance in synthetic chemistry.

One of the key advantages of 5-endo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester is its compatibility with modern green chemistry principles. The tert-butyl ester group, for instance, can be selectively deprotected under mild conditions, reducing the need for harsh reagents. This aligns with the broader trend toward sustainable and environmentally friendly synthetic methodologies, a topic of high interest among chemists and pharmaceutical manufacturers.

Another area of focus is the compound’s potential in peptide mimetics and small molecule therapeutics. The aza-bicyclo core mimics rigid peptide backbones, making it valuable for designing conformationally constrained analogs. This property is particularly relevant in the context of drug resistance, where rigid scaffolds can improve binding affinity and selectivity. Searches for peptide mimetics and drug resistance solutions often intersect with discussions about this compound.

From a synthetic perspective, the 5-endo-Hydroxy configuration offers intriguing challenges and opportunities. Chemists are investigating its reactivity in cycloaddition reactions and other transformations to expand the toolbox of bicyclic building blocks. The compound’s CAS No. 2305079-37-0 is frequently cited in patents and publications, underscoring its utility in innovative synthetic routes.

In summary, 5-endo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester represents a compelling case study in the intersection of structural complexity and functional utility. Its applications span drug discovery, green chemistry, and advanced synthetic methodologies, making it a compound of enduring interest to researchers worldwide.